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Compound of Interest

Compound Name: 3-Hydroxy-2'-methoxyflavone

Cat. No.: B191846 Get Quote

Essential Safety and Handling Guide for 3-Hydroxy-
2'-methoxyflavone
This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxy-2'-methoxyflavone in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment (PPE), operational protocols, and disposal plans.

Hazard Identification and Safety Summary
3-Hydroxy-2'-methoxyflavone and its isomers are classified as hazardous substances. The

primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

[1][2][3][4] Adherence to the safety protocols outlined below is mandatory to minimize exposure

and ensure a safe working environment.
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Parameter Information Source

Chemical Name 3-Hydroxy-2'-methoxyflavone [5]

CAS Number 29219-03-2 [5][6]

Molecular Formula C16H12O4 [5][6]

Molecular Weight 268.26 g/mol [2][5][6]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][3][4]

Signal Word Warning [1][3][7]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Work in a well-ventilated area.[1][7]

Use a chemical fume hood for all procedures involving the handling of 3-Hydroxy-2'-
methoxyflavone powder or solutions to avoid inhalation of dust or vapors.[8]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that fit snugly.[9] A face shield

should be worn in addition to goggles if there is a splash hazard.[9][10]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[8] Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A lab coat is required to prevent skin contact.[11] For larger quantities or in

case of a spill, consider a chemical-resistant apron or coveralls.
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Respiratory Protection: If dust formation is likely and engineering controls are insufficient,

use a NIOSH-approved respirator.[8][12]

3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3][8]

Avoid ingestion and inhalation.[1][8]

Wash hands thoroughly after handling the compound.[1][7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if you feel unwell.[1][7][8]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water for at least

15 minutes.[1][8] Remove contaminated clothing and wash it before reuse.[1][7] If skin

irritation persists, get medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][7] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][8] If eye

irritation persists, seek medical attention.[1]

If Swallowed: Rinse mouth with water.[1][8] Do not induce vomiting. Seek medical attention if

symptoms occur.[1]

Disposal Plan
Proper disposal of 3-Hydroxy-2'-methoxyflavone and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

All waste containing 3-Hydroxy-2'-methoxyflavone, including the pure chemical, solutions,

and contaminated materials (e.g., gloves, weigh paper, pipette tips), must be treated as
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hazardous waste.[13]

2. Waste Segregation and Collection:

Solid Waste: Collect solid 3-Hydroxy-2'-methoxyflavone waste and contaminated

disposables in a designated, clearly labeled, and sealed hazardous waste container.[13]

Liquid Waste: Collect liquid waste containing 3-Hydroxy-2'-methoxyflavone in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other

incompatible chemical wastes.[13]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[13]

3. Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"3-Hydroxy-2'-methoxyflavone".

Store waste containers in a designated satellite accumulation area with secondary

containment.

4. Final Disposal:

Dispose of all waste through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company.[1][7] Do not dispose of down the drain or

in regular trash.[13]

Experimental Workflow Diagram
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Safe Handling Workflow for 3-Hydroxy-2'-methoxyflavone
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Caption: Workflow for safe handling of 3-Hydroxy-2'-methoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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